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Compound of Interest

Compound Name: Octyl 4-Methoxycinnamate

Cat. No.: B1630855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of octyl 4-methoxycinnamate, a widely used organic UVB filter in sunscreens and
other cosmetic formulations. This document details experimental methodologies for the

determination of these properties and presents quantitative data in a structured format for ease
of comparison.

Core Physicochemical Data

Octyl 4-methoxycinnamate, also known as octinoxate, is the ester formed from
methoxycinnamic acid and 2-ethylhexanol. It is a clear, oil-soluble liquid that is effective in

absorbing UVB radiation.[1] The key physicochemical properties are summarized in the table
below.
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Property Value Reference(s)
2-ethylhexyl (2E)-3-(4-

IUPAC Name yineyl (2E)- 3 [2]
methoxyphenyl)prop-2-enoate
Octinoxate, Ethylhexyl

Synonyms methoxycinnamate, Parsol [2][3]
MCX, Uvinul MC80

CAS Number 5466-77-3 [4][5]

Molecular Formula C1sH2603 [L1[41511611 7]

Molecular Weight 290.40 g/mol [L1[4115107]
Clear, colorless to pale yellow

Appearance , o [11[4]1[5]
viscous liquid

Odor Practically odorless [4]

Melting Point <-25°C [2][5]

Boiling Point 198-200 °C [2][5]

Density 1.009 g/cm3 [5]

__ <0.1 g/100 mL at 27 °C

Water Solubility i ) [4115]
(practically insoluble)
Soluble in ethanol, methanol,

Solubility in Organic Solvents chloroform, oils, and other [5181I9]
organic solvents

UV Absorption Maximum _
Approximately 310 nm [2][10]

(Amax)

LogP (Octanol-Water Partition

Coefficient)

5.8

[4]

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical

properties of octyl 4-methoxycinnamate. These protocols are based on established standard
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methods and research publications.

Determination of Melting Point

The melting point of octyl 4-methoxycinnamate is below standard room temperature. A
standard method for determining the melting point of such liquids is outlined in the United
States Pharmacopeia (USP) <741>, Class la.

Protocol:
o Sample Preparation: A sample of octyl 4-methoxycinnamate is cooled to a solid state.
e Apparatus: A capillary melting point apparatus is used.

e Procedure: The solidified sample is introduced into a capillary tube. The apparatus is cooled
to at least 5°C below the expected melting point. The temperature is then increased at a rate
of 1 + 0.5 °C per minute.

o Data Recording: The temperature at which the substance is observed to collapse against the
side of the capillary tube (onset of melting) and the temperature at which the substance
becomes completely liquid are recorded. For octyl 4-methoxycinnamate, this will be a
range below -25 °C.[2][5]

Determination of Boiling Point

The boiling point is determined using a method consistent with the OECD Guideline 103. Given
that octyl 4-methoxycinnamate can decompose at higher temperatures, the determination is
typically performed under reduced pressure.

Protocol:

o Apparatus: A dynamic method apparatus, which allows for the determination of vapor
pressure, is suitable. This consists of a boiling flask, a condenser, a pressure measurement
device, and a temperature sensor.

e Procedure: A sample of octyl 4-methoxycinnamate is placed in the boiling flask. The
pressure in the apparatus is reduced to a specific value. The sample is heated, and the

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1630855?utm_src=pdf-body
https://www.benchchem.com/product/b1630855?utm_src=pdf-body
https://www.benchchem.com/product/b1630855?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/product/b1630855?utm_src=pdf-body
https://www.benchchem.com/product/b1630855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

temperature at which it boils is recorded at that pressure. This is repeated for several
pressure points.

o Data Analysis: The vapor pressure-temperature data is used to determine the normal boiling
point (the boiling point at 101.325 kPa).

Determination of Density

The density of the viscous liquid octyl 4-methoxycinnamate can be determined using a digital
density meter, following a standard test method such as ASTM D4052.

Protocol:

Apparatus: A digital density meter with an oscillating U-tube is used.

o Calibration: The instrument is calibrated using two reference standards of known density,
such as dry air and distilled water.

e Procedure: A small volume (approximately 1-2 mL) of octyl 4-methoxycinnamate is
introduced into the sample tube. The instrument measures the change in the oscillation
frequency of the tube caused by the sample's mass.

o Data Acquisition: The instrument's software calculates and displays the density of the sample
at the test temperature.

Determination of Water Solubility

The water solubility of octyl 4-methoxycinnamate is determined following the OECD
Guideline 105, which is suitable for substances with low solubility.

Protocol:
o Method: The flask method is appropriate for substances with solubility above 10-2 g/L.

e Procedure: An excess amount of octyl 4-methoxycinnamate is added to a flask containing
purified water. The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient
period to reach equilibrium (typically 24-48 hours).
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o Sample Analysis: After equilibrium is reached, the solution is centrifuged or filtered to remove
undissolved substance. The concentration of octyl 4-methoxycinnamate in the aqueous
phase is then determined by a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Determination of Solubility in Organic Solvents

A general shake-flask method can be employed to determine the solubility of octyl 4-
methoxycinnamate in various organic solvents.

Protocol:

e Procedure: An excess amount of octyl 4-methoxycinnamate is added to a series of vials,
each containing a known volume of a different organic solvent (e.g., ethanol, methanol,
chloroform).

» Equilibration: The vials are sealed and agitated at a constant temperature until equilibrium is
reached.

¢ Analysis: The saturated solutions are filtered, and the concentration of octyl 4-
methoxycinnamate in each solvent is determined using an appropriate analytical technique,
such as UV-Vis spectrophotometry or HPLC.

Determination of UV Absorption Spectrum

The UV absorption spectrum and the maximum absorption wavelength (Amax) are determined
using a UV-Vis spectrophotometer.

Protocol:

» Solvent Selection: A suitable solvent that does not absorb in the UV region of interest and in
which octyl 4-methoxycinnamate is soluble is chosen. Methanol is a common choice.

o Sample Preparation: A stock solution of octyl 4-methoxycinnamate in the chosen solvent is
prepared at a known concentration (e.g., 0.8 mg/mL). This stock solution is then serially
diluted to prepare a series of solutions with concentrations within the linear range of the
spectrophotometer (e.g., 4-12 pg/mL).
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» Measurement: The absorbance of each solution is measured over the UV range (typically
200-400 nm) using the solvent as a blank.

» Data Analysis: The wavelength at which the maximum absorbance occurs is identified as the
Amax. A calibration curve of absorbance versus concentration can also be generated.

Visualizations

The following diagrams illustrate key workflows related to octyl 4-methoxycinnamate.

Synthesis of Octyl 4-Methoxycinnamate

A common method for the synthesis of octyl 4-methoxycinnamate is the Heck reaction, which

involves the coupling of an aryl halide with an alkene.
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Caption: Workflow for the synthesis of octyl 4-methoxycinnamate via the Heck reaction.

Analytical Workflow for Quantification in Sunscreen

This diagram outlines the steps for determining the concentration of octyl 4-
methoxycinnamate in a sunscreen formulation using UV-Vis spectrophotometry.
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Caption: Analytical workflow for the quantification of octyl 4-methoxycinnamate in a
sunscreen product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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